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Compound of Interest

Compound Name: 11-Hydroxy-sugiol

Cat. No.: B15129360

Get Quote

Executive Summary: The Structural Identity
11-Hydroxy-sugiol (Synonyms: Demethylcryptojaponol, 11,12-dihydroxyabieta-8,11,13-trien-

7-one) is a bioactive abietane diterpenoid often isolated from Salvia, Teucrium, and

Plectranthus species.[1]

Unlike its parent compound Sugiol, which possesses a single phenolic hydroxyl group at C12,

11-Hydroxy-sugiol features an ortho-dihydroxy (catechol) moiety at positions C11 and C12,

conjugated with a ketone at C7. This structural modification significantly alters its electronic

environment, making UV-Visible spectroscopy a rapid, non-destructive tool for differentiating it

from related congeners before resorting to expensive NMR workflows.

This guide provides a definitive comparison of the UV-Vis absorption maxima (

) of 11-Hydroxy-sugiol against its structural analogs, supported by mechanistic insights and
experimental protocols.

Comparative UV-Vis Absorption Profile
The following table synthesizes spectral data for 11-Hydroxy-sugiol and its primary analogs.

The introduction of the hydroxyl auxochrome at C11 results in a distinct bathochromic (red)

shift compared to Sugiol.
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Key Insight: The shift from 285 nm (Sugiol) to ~292 nm (11-Hydroxy-sugiol) is diagnostic of the

ortho-catechol moiety. While subtle, this shift is reproducible and confirms the electron-donating

effect of the additional hydroxyl group destabilizing the HOMO, thereby reducing the HOMO-

LUMO energy gap.

Mechanistic Visualization: The Auxochrome Effect
The following diagram illustrates the structural relationship and the electronic causality behind

the observed spectral shifts.
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Figure 1: Pathway illustrating the structural modification from Sugiol to 11-Hydroxy-sugiol and

the resulting electronic impact on UV absorption.

Experimental Protocol: Self-Validating UV-Vis
Workflow
To ensure reproducibility and distinguish 11-Hydroxy-sugiol from interfering matrix

components (e.g., tannins or flavonoids), follow this standardized protocol.

Reagents & Equipment
Solvent: Methanol (LC-MS Grade).[2] Note: Avoid Ethanol if precise

is critical, as hydrogen bonding variations can shift peaks by 1-2 nm.

Blank: Pure Methanol (same lot number as sample solvent).
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Instrument: Double-beam UV-Vis Spectrophotometer (e.g., Shimadzu UV-1900 or Agilent

Cary 60).

Step-by-Step Methodology
Baseline Correction (System Check):

Fill two quartz cuvettes (1 cm path length) with pure Methanol.

Run a baseline scan (200–500 nm).

Validation: Absorbance should be < 0.005 AU across the range.

Sample Preparation:

Dissolve 0.1 mg of isolated 11-Hydroxy-sugiol in 10 mL Methanol (Stock Solution: ~30

µM).

Crucial Step: If the solution is yellow/orange, the concentration is likely too high or

oxidation to a quinone (Taxodione-like) has occurred. The solution should be colorless to

pale yellow.

Acquisition:

Scan Range: 200 nm to 500 nm.

Scan Speed: Medium (approx. 200 nm/min) for peak resolution.

Data Interval: 0.5 nm or 1.0 nm.

Data Interpretation (The "Fingerprint" Check):

Primary Band: Look for the max at 290–296 nm.

Secondary Band: Look for the max at 236–240 nm.

Purity Check: If a strong band appears >350 nm, the sample is likely contaminated with

Taxodione (a quinone methide derivative often co-isolated).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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